Cas no 1429744-16-0 (4-Pyrimidineethanamine, 2-amino-6-chloro-)

• Product Name: 4-Pyrimidineethanamine, 2-amino-6-chloro-
• CAS No: 1429744-16-0
• MF: C₆H₉ClN₄
• MW: 172.61545920372
• CID: 2104992
• Update Time: 2023-11-19

4-Pyrimidineethanamine, 2-amino-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-chloro-4-Pyrimidineethanamine
• CID 83851850
• 4-Pyrimidineethanamine, 2-amino-6-chloro-

• Inchi： 1S/C6H9ClN4/c7-5-3-4(1-2-8)10-6(9)11-5/h3H,1-2,8H2,(H2,9,10,11)
• InChI Key： XICFVFOABQLNBO-UHFFFAOYSA-N
• SMILES： ClC1=CC(CCN)=NC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Topological Polar Surface Area: 77.8

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 385.4±50.0 °C(Predicted)
• pka: 8?+-.0.10(Predicted)